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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=O>>[CH3:6][NH:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=[N:1][CH2:2][C:3]([OH:5])=[O:4]
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See reaction.notes.procedure_details.
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Smiles
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CNCC(=O)O
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=O>>[CH3:6][NH:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=[N:1][CH2:2][C:3]([OH:5])=[O:4]
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0 (± 1) mol
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C=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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product
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Smiles
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CNCC(=O)O
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Smiles
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C=NCC(=O)O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=O>>[CH3:6][NH:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=[N:1][CH2:2][C:3]([OH:5])=[O:4]
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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CNCC(=O)O
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product
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Smiles
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C=NCC(=O)O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
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REACTION_CXSMILES
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[NH2:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=O>>[CH3:6][NH:1][CH2:2][C:3]([OH:5])=[O:4].[CH2:6]=[N:1][CH2:2][C:3]([OH:5])=[O:4]
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Name
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Quantity
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0 (± 1) mol
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Smiles
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NCC(=O)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C=O
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Name
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Type
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product
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Smiles
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CNCC(=O)O
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product
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Smiles
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C=NCC(=O)O
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
